Cas no 93860-61-8 ( )

  structure
  structure
Product Name: 
CAS No:93860-61-8
MF:C28H48O6
MW:480.677129745483
CID:1000254
PubChem ID:3239
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • CHOLESTAN-6-ONE DERIV
    • NSC325611
    • AKOS030254646
    • 24-Epibrassinolide;22(R),23(R)-Brassinolide;Brassin lactone
    • AS-76605
    • SCHEMBL20561407
    • 24-Epibrassinolide
    • FT-0650558
    • brassinosteroid
    • BCP20059
    • (2R,4R,5S,16S)-15-[(2S,3R,4R,5R)-3,4-dihydroxy-5,6-dimethylheptan-2-yl]-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one
    • CHEMBL1967970
    • (1S,2R,4R,5S,7S,11S,12S,15R,16S)-15-[(2S,3R,4R,5S)-3,4-dihydroxy-5,6-dimethylheptan-2-yl]-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.0^{2,7.0^{12,16]octadecan-8-one
    • NSC-325306
    • NSC325306
    • 15-(3,4-dihydroxy-5,6-dimethylheptan-2-yl)-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one
    • 93860-61-8
    • (2a,3a,5a,22R,23R,24S)-2,3,22,23-Tetrahydroxy-B-homo-7-oxaergostan-6-one
    • FT-0625671
    • CHEBI:201452
    • NSC-325611
    • BCP29597
    • DTXSID10860955
    • A923556
    • 10-(3,4-dihydroxy-5,6-dimethylheptan-2-yl)-5,6-dihydroxy-7a,9a-dimethylhexadecahydro-3h-benzo[c]indeno[5,4-e]oxepin-3-one
    • (1S,2R,4R,5S,7S,11S,12S,15R,16S)-15-[(2S,3R,4R,5R)-3,4-dihydroxy-5,6-dimethylheptan-2-yl]-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.0^{2,7.0^{12,16]octadecan-8-one
    • 72962-43-7
    • Brassinolide?
    •  
    • Inchi: 1S/C28H48O6/c1-14(2)15(3)24(31)25(32)16(4)18-7-8-19-17-13-34-26(33)21-11-22(29)23(30)12-28(21,6)20(17)9-10-27(18,19)5/h14-25,29-32H,7-13H2,1-6H3
    • InChI Key: IXVMHGVQKLDRKH-UHFFFAOYSA-N
    • SMILES: O1C(C2CC(C(CC2(C)C2CCC3(C)C(C(C)C(C(C(C)C(C)C)O)O)CCC3C2C1)O)O)=O

Computed Properties

  • Exact Mass: 480.34508925g/mol
  • Monoisotopic Mass: 480.34508925g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 5
  • Complexity: 755
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 13
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 107Ų
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